Cas no 1598437-67-2 ((7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid)
1598437-67-2 structure
Product Name:(7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid
CAS No:1598437-67-2
MF:C7H7BN2O3
MW:177.9530813694
CID:4702252
Update Time:2023-08-15
(7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- (7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid
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- Inchi: 1S/C7H7BN2O3/c11-7-6-4(2-10-7)1-5(3-9-6)8(12)13/h1,3,12-13H,2H2,(H,10,11)
- InChI Key: DIYAVMXLDMJTOX-UHFFFAOYSA-N
- SMILES: O=C1C2=C(C=C(B(O)O)C=N2)CN1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- Topological Polar Surface Area: 82.4
(7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
1598437-67-2 ((7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid) Related Products
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